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Compound of Interest

Compound Name: 3-Chloro-4-iodoisoquinoline

CAS No.: 2375269-97-7

Cat. No.: B2411783

Get Quote

CAS: 2375269-97-7 | Strategic Reagent for Orthogonal
Cross-Coupling[1]
Part 1: Executive Summary & Scientific Context
3-Chloro-4-iodoisoquinoline is a halogenated heterocyclic intermediate primarily utilized in

medicinal chemistry as a scaffold for "orthogonal functionalization." Its value lies in the

differential reactivity of its two halogen substituents: the C4-iodine bond is significantly more

labile and reactive toward oxidative addition by palladium(0) catalysts than the C3-chlorine

bond. This allows researchers to sequentially install different functional groups—first at the C4

position (via Suzuki, Sonogashira, or Heck coupling) and subsequently at the C3 position.

However, this specific reactivity profile necessitates precise handling. The C4-I bond is

photolabile (light-sensitive), and the basic nitrogen of the isoquinoline ring (pKa ~5.4) makes

the compound susceptible to salt formation with acidic impurities. This guide synthesizes safety

data (SDS) with practical laboratory protocols to ensure both researcher safety and compound

integrity.
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Part 2: Chemical Identity & Physical Properties
Verification of chemical identity is the first step in any safety protocol. Ensure your container

matches the following specifications.

Property Specification Notes for Researchers

Chemical Name 3-Chloro-4-iodoisoquinoline

CAS Number 2375269-97-7

Note: CAS may vary by

region/vendor; verify structure.

[1]

Molecular Formula C₉H₅ClIN

Molecular Weight 289.50 g/mol

Physical State Solid (Powder/Crystalline)
Typically off-white to pale

yellow.[1]

Solubility
DMSO, DMF, DCM,

Chloroform

Sparingly soluble in

water/hexanes.[1]

Stability Light Sensitive

CRITICAL: Store in amber

vials or foil-wrapped

containers.[1]

Part 3: Hazard Identification (SDS Core)
Based on GHS (Globally Harmonized System) classifications for halogenated isoquinolines.

Always consult the specific vendor SDS for batch-specific impurities.

GHS Classification[1]
Signal Word:WARNING

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.
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Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.

Hazard Statements (H-Codes) & Precautionary
Statements (P-Codes)

Code Statement Actionable Protocol

H302 Harmful if swallowed

Do not eat/drink in the lab.[1]

Wash hands immediately after

doffing gloves.

H315 Causes skin irritation

PPE: Nitrile gloves (min

0.11mm thickness).[1] Double

glove if handling solutions >0.1

M.

H319 Causes serious eye irritation

PPE: Chemical safety goggles

(ANSI Z87.1).[1] Face shield

required if working with >5g.

H335 May cause respiratory irritation

Engineering Control: All

weighing and transfer must

occur inside a certified fume

hood.[1]

P261 Avoid breathing dust/fume

Use a micro-spatula for

weighing to minimize dust

generation.[1]

P305+ IF IN EYES: Rinse cautiously

Locate the nearest eyewash

station before starting the

experiment.[1]

Part 4: Safe Handling & Storage Protocols
The "Self-Validating" Handling Workflow
Trustworthiness in safety comes from reproducible workflows. Follow this decision tree to

minimize exposure.
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Start: Handling 3-Chloro-4-iodoisoquinoline

Check Physical State

Solid / Powder

Is Powder?

Solution (DCM/DMSO)

Is Liquid?

PPE Validation:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Weighing Protocol:
1. Use Anti-static Gun (if available)

2. Weigh inside Fume Hood
3. Use Disposable Weighing Boat

Disposal:
Halogenated Organic Waste Stream

Transfer Protocol:
1. Dissolve in hood

2. Syringe transfer (Luer-lock)
3. Avoid open pouring

Solid Path Liquid Path

Click to download full resolution via product page

Figure 1: Decision tree for safe handling based on physical state. Note the critical control point

at "PPE Validation" before any manipulation.

Storage Requirements
Temperature: 2–8°C (Refrigerate).
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Atmosphere: Store under inert gas (Argon or Nitrogen) if storing for >1 month to prevent

oxidative degradation of the C-I bond.

Light:Strictly light-sensitive. Wrap container in aluminum foil or use amber glass. Iodine

liberation (indicated by purple/brown discoloration) suggests decomposition.

Part 5: Strategic Application (The "Why")
Understanding the chemical behavior helps predict safety risks. The C4-Iodine bond is the

"soft" electrophile, while the C3-Chlorine is the "hard" electrophile.

Reactivity Implication: In a Suzuki-Miyaura coupling, the iodine will react first.

Safety Implication: Because the C-I bond is weaker (bond dissociation energy ~65 kcal/mol

vs ~95 kcal/mol for C-Cl), it is more prone to homolytic cleavage by light or heat, generating

radical species. Avoid heating the neat solid >50°C.

3-Chloro-4-iodoisoquinoline

C4-Iodine
(High Reactivity)Weakest Bond

C3-Chlorine
(Low Reactivity)

Strong Bond

Step 1: Pd(0) Oxidative Addition
(Suzuki/Sonogashira)

Reacts @ RT-60°C

Step 2: Harsh Conditions
(Buchwald/Suzuki)

Reacts @ >100°C

Click to download full resolution via product page

Figure 2: Orthogonal reactivity map. The C4-Iodine is the primary site of reactivity and

instability.

Part 6: Emergency Response
In Case of Spill:

Evacuate the immediate area if dust is airborne.

Don full PPE (including N95/P100 respirator if outside a hood).
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Cover spill with an inert absorbent (vermiculite or sand).

Sweep into a bag marked "Hazardous Waste - Toxic Solids."

Clean area with soap and water; do not use bleach (potential reaction with amines).

First Aid:

Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[2] Consult an

ophthalmologist.

Skin Contact: Wash with soap and water.[2] If redness persists, seek medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a Poison Control Center

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-Chloro-4-
iodoisoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2411783/docs#technical-safety-handling-guide-3-
chloro-4-iodoisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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